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Compound of Interest

Compound Name: 20-trifluoro Leukotriene B4

CAS No.: 115178-97-7

Cat. No.: B044770

Get Quote

Executive Summary & Molecule Profile
20-trifluoro LTB4 is a metabolically stable synthetic analog of Leukotriene B4 (LTB4).[1] While

native LTB4 is a potent chemoattractant, its in vivo half-life is extremely short due to rapid

-oxidation by Cytochrome P450 4F (CYP4F) enzymes.

This analog replaces the C-20 hydrogens with fluorine atoms, creating a blockade against

-oxidation. This modification grants the molecule unique properties:

Sustained Bioavailability: It resists the primary degradation pathway of LTB4.

Selective Agonism: It binds the high-affinity BLT1 receptor with potency equal to LTB4.

Functional Dissociation: Crucially, while it drives chemotaxis and calcium mobilization

equipotently to LTB4, it is significantly less effective (~11%) at triggering the oxidative burst

(superoxide anion generation).
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Application Niche: This molecule is the "Gold Standard" positive control for studying pure

neutrophil migration in vivo without the confounding variable of rapid metabolic clearance or

excessive tissue damage caused by immediate ROS release.

Structural & Metabolic Logic
The following diagram illustrates the metabolic blockade that defines the utility of 20-trifluoro

LTB4.
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Figure 1: Mechanism of metabolic resistance. 20-trifluoro LTB4 prevents the formation of the

inactive 20-COOH metabolite, prolonging BLT1 signaling.

Comparative Pharmacology
Understanding the functional divergence between LTB4 and its trifluoro analog is critical for

experimental design.
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Feature Native LTB4 20-trifluoro LTB4
Experimental
Implication

BLT1 Binding Affinity (

)
~0.3 - 1.0 nM ~0.3 - 1.0 nM

Equipotent receptor

engagement.

Metabolic Stability
Low (

< 5 min in vivo)

High (Resists

-oxidation)

Use analog for long-

term recruitment

studies (>2-4 hours).

Chemotaxis Potency
High (

~1 nM)

High (

~1 nM)

Valid positive control

for migration assays.

Oxidative Burst (ROS) High (100%) Low (~11%)

CRITICAL: Analog

recruits cells but

causes less

immediate tissue

damage.

Calcium Mobilization Rapid, Monophasic Rapid, Monophasic
Signal transduction

initiation is identical.

Protocol A: Dermal Inflammation (Topical
Application)
Purpose: To induce a localized, sterile, neutrophil-rich inflammatory response in the ear or

dorsal skin of mice. This model is ideal for screening topical anti-inflammatory compounds

(e.g., BLT1 antagonists).

Materials
Compound: 20-trifluoro LTB4 (stored at -80°C in ethanol).

Vehicle: Acetone or Ethanol (evaporates quickly, allowing penetration).

Animals: C57BL/6 or BALB/c mice (6-8 weeks old).

Readout: Ear thickness (calipers), MPO assay, or Histology (H&E).
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Step-by-Step Methodology
Preparation of Stock:

Evaporate the storage solvent of 20-trifluoro LTB4 under a gentle stream of nitrogen.

Resuspend immediately in the vehicle (Acetone) to a concentration of 100 µg/mL.

Note: Work on ice and minimize light exposure to prevent isomerization.

Animal Handling:

Anesthetize mice lightly (Isoflurane) to prevent head shaking during application.

Clean the dorsal surface of the ear gently. Do not strip the skin unless tape-stripping is

part of the specific injury model.

Application:

Apply 10–20 µL of the solution to the inner surface of the right ear.

Dose: Target 1–2 µg per ear.

Apply vehicle (Acetone) alone to the left ear (internal control).

Time Course & Readout:

1 Hour: Early edema (measure thickness).

4–6 Hours: Peak Neutrophil Infiltration.

Action: Euthanize animal. Harvest ear punches (6mm).

Assay: Homogenize tissue for Myeloperoxidase (MPO) activity or fix in 10% formalin for

H&E staining.

Validation Criteria:
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The 20-trifluoro LTB4 treated ear should show a 2-3 fold increase in weight/thickness and

massive neutrophilic infiltrate compared to vehicle.

Unlike native LTB4, which requires repeated application to sustain inflammation, a single

dose of the trifluoro analog sustains the infiltrate for 6+ hours.

Protocol B: Sterile Peritonitis (Intraperitoneal)
Purpose: To quantify leukocyte recruitment (chemotaxis) in a closed compartment. This is the

"cleanest" assay for testing BLT1 antagonists.

Materials
Vehicle: Sterile Saline + 0.1% BSA (BSA is required to solubilize the lipid).

Dose: 100 ng – 500 ng per mouse.

Step-by-Step Methodology
Dose Preparation:

Dry down 20-trifluoro LTB4.

Resuspend in a small volume of ethanol (e.g., 5 µL).

Dilute into sterile PBS containing 0.1% BSA to reach a final concentration of 1 µg/mL (for a

500 ng dose in 0.5 mL).

Critical: Ensure the solution is well-mixed (vortex gently).

Injection:

Inject 0.5 mL of the solution intraperitoneally (i.p.) into the lower right quadrant.

Control group receives PBS/BSA + vehicle trace.

Harvest (Lavage):

Timepoint: 4 hours post-injection.
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Euthanize mice.

Inject 5 mL of cold PBS + 2mM EDTA into the peritoneum.

Massage abdomen gently for 30 seconds.

Aspirate fluid (expect ~3-4 mL recovery).

Analysis:

Count total cells (Hemocytometer/Cell Counter).

Perform differential count (Cytospin + Wright-Giemsa stain) or Flow Cytometry (CD11b+,

Ly6G+).

Expert Insight: Using native LTB4 in this model often results in high variability because the

molecule degrades before it can establish a stable gradient throughout the peritoneal cavity.

20-trifluoro LTB4 provides a robust, low-variability window for recruitment.

Protocol C: Intravital Microscopy (Cremaster
Muscle)
Purpose: To visualize real-time neutrophil rolling, adhesion, and extravasation.

Workflow Visualization
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Figure 2: Intravital microscopy workflow. The stability of 20-trifluoro LTB4 allows for continuous

superfusion without constant replenishment.

Method Note: Add 20-trifluoro LTB4 to the superfusion buffer at 10 nM. This concentration is

sufficient to induce firm adhesion of rolling neutrophils within 10-20 minutes. Native LTB4 often

requires higher nominal concentrations in the bath to maintain an effective gradient at the

vessel wall due to degradation by tissue enzymes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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